Cas no 1427031-35-3 (4-(2-methanesulfonylethenyl)aniline)

• Product Name: 4-(2-methanesulfonylethenyl)aniline
• CAS No: 1427031-35-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5465927
• Update Time: 2025-10-23

4-(2-methanesulfonylethenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methanesulfonyl-vinyl)-phenylamine
• 4-(2-methanesulfonylethenyl)aniline

• Inchi： 1S/C9H11NO2S/c1-13(11,12)7-6-8-2-4-9(10)5-3-8/h2-7H,10H2,1H3
• InChI Key： BXYLEYDJYXHXPT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C=CS(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-(2-methanesulfonylethenyl)aniline

Introduction to 4-(2-methanesulfonylethenyl)aniline (CAS No. 1427031-35-3)

4-(2-methanesulfonylethenyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1427031-35-3, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic amines, characterized by its structural incorporation of a methanesulfonyl group and an ethenyl side chain, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-(2-methanesulfonylethenyl)aniline consists of a benzene ring substituted with an aniline moiety at one position and a (2-methanesulfonyl)ethenyl group at another. This bifunctional arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the methanesulfonyl group enhances the compound's solubility in polar solvents and its ability to participate in various chemical transformations, while the ethenyl chain introduces rigidity and specific spatial orientation, influencing its binding affinity with biological targets.

In recent years, 4-(2-methanesulfonylethenyl)aniline has been explored for its potential applications in drug discovery and material science. Its aromatic system provides a scaffold for designing molecules with tailored electronic properties, which are crucial for applications in organic electronics and photovoltaic devices. Additionally, the compound's ability to engage with biological macromolecules has led to investigations into its role as a precursor for therapeutic agents targeting neurological disorders, cancer, and inflammatory conditions.

One of the most compelling aspects of 4-(2-methanesulfonylethenyl)aniline is its versatility in chemical synthesis. Researchers have leveraged its structure to develop novel methodologies for constructing complex heterocyclic compounds, which are prevalent in many modern pharmaceuticals. The methanesulfonyl group serves as an excellent leaving group in nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties. Meanwhile, the ethenyl side chain can undergo cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the formation of biaryl systems that are often found in bioactive molecules.

The pharmacological relevance of 4-(2-methanesulfonylethenyl)aniline has been highlighted in several cutting-edge studies. For instance, researchers have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on enzymes implicated in metabolic diseases. By modifying the substituents on the benzene ring or introducing additional functional groups, scientists have been able to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds. These findings underscore the importance of 4-(2-methanesulfonylethenyl)aniline as a building block for innovative drug development strategies.

Moreover, the compound's electronic properties have made it a subject of interest in materials science. The conjugated system formed by the benzene ring and the ethenyl chain allows for efficient charge transport, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advances in polymer chemistry have seen 4-(2-methanesulfonylethenyl)aniline incorporated into conjugated polymers that exhibit high charge mobility and luminescence efficiency. Such materials are pivotal for developing next-generation display technologies and energy-efficient lighting solutions.

The synthesis of 4-(2-methanesulfonylethenyl)aniline presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic systems have streamlined these processes, making it more feasible to produce larger quantities of the compound for research purposes. For example, palladium-catalyzed cross-coupling reactions now allow for more efficient construction of the core scaffold, reducing both reaction times and waste generation.

In conclusion, 4-(2-methanesulfonylethenyl)aniline (CAS No. 1427031-35-3) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development targeting complex diseases to advanced materials with novel electronic properties. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to remain at the forefront of scientific innovation.